Cas no 1592704-22-7 (2-(1-ethyl-1H-pyrazol-4-yl)oxyacetic acid)

• Product Name: 2-(1-ethyl-1H-pyrazol-4-yl)oxyacetic acid
• CAS No: 1592704-22-7
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 5525128
• PubChem ID: 116800026
• Update Time: 2025-06-19

2-(1-ethyl-1H-pyrazol-4-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• (1-Ethyl-1H-pyrazol-4-yloxy)-acetic acid
• 2-(1-ethyl-1H-pyrazol-4-yl)oxyacetic acid

• Inchi： 1S/C7H10N2O3/c1-2-9-4-6(3-8-9)12-5-7(10)11/h3-4H,2,5H2,1H3,(H,10,11)
• InChI Key： OZAXHZLKSMORNF-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CN(CC)N=C1

Additional information on 2-(1-ethyl-1H-pyrazol-4-yl)oxyacetic acid

Introduction to 2-(1-ethyl-1H-pyrazol-4-yl)oxyacetic acid (CAS No. 1592704-22-7)

2-(1-ethyl-1H-pyrazol-4-yl)oxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 1592704-22-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of oxyacetic acids, which are known for their versatile applications in medicinal chemistry and drug development. The presence of a pyrazole moiety in its structure introduces unique pharmacophoric properties, making it a valuable scaffold for designing novel bioactive molecules.

The molecular structure of 2-(1-ethyl-1H-pyrazol-4-yl)oxyacetic acid consists of an ethyl-substituted pyrazole ring linked to an oxyacetic acid backbone. This configuration imparts both steric and electronic characteristics that are highly desirable for modulating biological targets. The pyrazole ring is a well-documented heterocyclic system with broad applications in medicinal chemistry, particularly due to its ability to engage in hydrogen bonding and metal coordination, which are critical for drug-receptor interactions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various metabolic pathways. Oxyacetic acids, as a class of compounds, have demonstrated potential in modulating key enzymes involved in glycolysis, gluconeogenesis, and fatty acid metabolism. The incorporation of a pyrazole moiety into oxyacetic acid derivatives has further expanded their pharmacological repertoire, enabling the design of molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 2-(1-ethyl-1H-pyrazol-4-yl)oxyacetic acid is its potential as a tool compound in biochemical assays and drug discovery campaigns. Its structural features make it an excellent candidate for use as an intermediate in the synthesis of more complex pharmacophores. Additionally, the compound’s ability to interact with biological targets suggests its utility in developing novel therapeutic agents for diseases such as diabetes, obesity, and metabolic syndrome.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like 2-(1-ethyl-1H-pyrazol-4-yl)oxyacetic acid. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify promising scaffolds for further experimental validation. These computational approaches have highlighted the compound’s potential as a lead molecule for inhibiting enzymes such as lactate dehydrogenase (LDH) and pyruvate carboxylase (PC), which are critical regulators of energy metabolism.

The synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)oxyacetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrazole derivatives and hydroxymethylation steps to introduce the oxyacetic acid functionality. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing the environmental impact of producing this compound.

From a biochemical perspective, 2-(1-ethyl-1H-pyrazol-4-yl)oxyacetic acid exhibits interesting interactions with cellular pathways relevant to inflammation and oxidative stress. Studies have indicated that compounds structurally related to this molecule can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses. These findings suggest that 2-(1-ethyl-1H-pyrazol-4-yl)oxyacetic acid may serve as a precursor for developing anti-inflammatory agents with improved efficacy and reduced side effects.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and synthetic tractability. The pyrazole scaffold, in particular, has been extensively explored for its role in drug discovery. By integrating this moiety into oxyacetic acid derivatives like 2-(1-ethyl-1H-pyrazol-4-yloxyacetic acid, researchers aim to develop molecules that can selectively target specific disease pathways while minimizing off-target effects.

In conclusion, 2-(1-ethyl-1H-pyrazol-oxyacetic acid (CAS No. 1592704227) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its observed biological activities, make it an attractive candidate for further investigation. As our understanding of metabolic pathways continues to evolve, compounds like this are likely to play a crucial role in the discovery of novel therapeutic strategies for metabolic disorders and beyond.